Cas no 1888414-94-5 (4,7-Dibromo-5,6-bis(2-hexyldecoxy)-2,1,3-benzothiadiazole)

• Product Name: 4,7-Dibromo-5,6-bis(2-hexyldecoxy)-2,1,3-benzothiadiazole
• CAS No: 1888414-94-5
• MF: C₃₈H₆₆Br₂N₂O₂S
• MW: 774.8158
• CID: 4742001
• Update Time: 2020-09-27

4,7-Dibromo-5,6-bis(2-hexyldecoxy)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• J3.584.787A
• 5,6-Bis(2-hexyldecyloxy)-4,7-dibromo-2,1,3-benzothiadiazole
• 4,7-dibromo-5,6-bis((2-hexyldecyl)oxy)benzo[c][1,2,5]thiadiazole
• 2,1,3-Benzothiadiazole, 4,7-dibromo-5,6-bis[(2-hexyldecyl)oxy]-
• 4,7-Dibromo-5,6-bis(2-hexyldecoxy)-2,1,3-benzothiadiazole

• Inchi： 1S/C38H66Br2N2O2S/c1-5-9-13-17-19-23-27-31(25-21-15-11-7-3)29-43-37-33(39)35-36(42-45-41-35)34(40)38(37)44-30-32(26-22-16-12-8-4)28-24-20-18-14-10-6-2/h31-32H,5-30H2,1-4H3
• InChI Key： BSWBMAZYYIFSSO-UHFFFAOYSA-N
• SMILES： BrC1C2C(C(=C(C=1OC([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])Br)=NSN=2

Computed Properties

• Exact Mass: 774.31913g/mol
• Monoisotopic Mass: 772.32118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 30
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.5
• Molecular Weight: 774.8g/mol
• XLogP3: 18